Cas no 1116-98-9 (tert-Butyl 2-cyanoacetate)

• Product Name: tert-Butyl 2-cyanoacetate
• CAS No: 1116-98-9
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.16774
• MDL: MFCD00001938
• CID: 40764
• PubChem ID: 70693

tert-Butyl 2-cyanoacetate Properties

Names and Identifiers

• tert-Butyl 2-cyanoacetate
• Cyanoaceticacidbutylester
• Cyanoacetic acid tert-butyl ester
• t-Butyl cyanoacetate:
• tert-Butyl cyanoacetate
• Aceticacid, cyano-, 1,1-dimethylethyl ester (9CI)
• Acetic acid, cyano-, tert-butylester (6CI,7CI,8CI)
• 1,1-Dimethylethyl cyanoacetate
• NSC 1072
• Cyanoacetic acidtert-butyl ester
• tert-Butylcyanoacetate
• MFCD00001938
• tert-butyl-2-cyanoacetate
• EN300-27210
• A802398
• Acetic acid, cyano-, 1,1-dimethylethyl ester
• Benzenepropanoic acid, .alpha.,.beta.-dibromo-4-fluoro-, ethyl ester
• AMY3784
• Z237573790
• NCCH2C(O)OC(CH3)3
• SCHEMBL182386
• Acetic acid, 2-cyano-, 1,1-dimethylethyl ester
• GS-3781
• t-butylcyanoacetate
• tert-butyl2-cyanoacetate
• SY007488
• tert-butyl 2-cyanoacetate;tert-Butyl cyanoacetate
• t-Butyl cyanoacetate
• DTXSID8061501
• cyano-acetic acid tert-butyl ester
• InChI=1/C7H11NO2/c1-7(2,3)10-6(9)4-5-8/h4H2,1-3H3
• Cyanoacetic acid t-butyl ester
• AB00182
• F8889-2500
• FT-0624128
• W-108669
• NS00021521
• TERT-BUTYL .ALPHA.-CYANOACETATE
• BFNYNEMRWHFIMR-UHFFFAOYSA-
• EINECS 214-243-7
• NSC-1072
• tert-Butyl cyanoacetate, >=97.0% (GC)
• D70419
• CS-D1442
• tert.-Butyl cyanoacetate
• 1116-98-9
• AKOS000121136
• NSC1072
• UNII-PWT31M9VDL
• Acetic acid, cyano-, tert-butyl ester
• PWT31M9VDL
• TERT-BUTYL ALPHA-CYANOACETATE
• 1,1-dimethylethyl cyanoacetate
• Cyanoacetic Acid 1,1-Dimethylethyl Ester; Cyanoacetic Acid tert-Butyl Ester; 1,1-Dimethylethyl Cyanoacetate; Cyanoacetic Acid tert-Butyl Ester; NSC 1072;
• Cyanoacetic Acid tert-Butyl Ester
• tert-Butyl 2-Cyanoacetate; tert-Butyl Cyanoacetate
• DTXCID2033235
• tert-butyl 2-cyanoacetate
• tert-butylcyanoacetate

• MDL： MFCD00001938
• InChIKey： BFNYNEMRWHFIMR-UHFFFAOYSA-N
• Inchi： 1S/C7H11NO2/c1-7(2,3)10-6(9)4-5-8/h4H2,1-3H3
• SMILES： O=C(OC(C)(C)C)CC#N
• BRN： 1755933

Computed Properties

• Exact Mass: 141.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 141.079
• Heavy Atom Count: 10
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• LogP: 1.24178
• PSA: 50.09000
• Refractive Index: n20/D 1.420
• Boiling Point: 108°C/23mmHg(lit.)
• Melting Point: 107-108ºC
• Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
• Solubility: Difficult to mix.
• Color/Form: Colorless odorless liquid.
• Solubility: Unable or difficult to mix
• Density: 0.988 g/mL at 20 °C(lit.)

tert-Butyl 2-cyanoacetate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： Eyeshields, Faceshields, full-face respirator (US), Gloves, multi-purpose combination respirator cartridge (US), type ABEK (EN14387) respirator filter
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-21

tert-Butyl 2-cyanoacetate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters